Cas no 1352537-75-7 (5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1352537-75-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5266166
• PubChem ID: 102543567
• Update Time: 2026-03-09

5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C8H12N2O/c1-3-4-10-7(2)5-8(6-11)9-10/h5-6H,3-4H2,1-2H3
• InChI Key： ADNWQJHTRYIUNE-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C)=CC(C=O)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde

5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde: A Comprehensive Overview

5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde (CAS No. 1352537-75-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its unique structure and functional groups, exhibits a wide range of applications in both academic research and industrial settings. In this article, we will delve into the properties, synthesis methods, and potential uses of 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde consists of a pyrazole ring, a methyl group, a propyl group, and an aldehyde functional group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity. The presence of the aldehyde group introduces additional reactivity, making this compound suitable for various chemical transformations. Recent studies have highlighted the potential of this compound in synthesizing advanced materials, such as coordination polymers and metalloporphyrins, due to its ability to act as a ligand in metal coordination chemistry.

One of the most intriguing aspects of 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde is its role in the synthesis of bioactive compounds. Researchers have explored its use as an intermediate in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for therapeutic applications.

In addition to its biological applications, 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde has found utility in organic synthesis as a building block for more complex molecules. Its aldehyde group allows for easy functionalization through reactions such as condensation and oxidation. A recent advancement in this area involves the use of this compound in click chemistry reactions, where it serves as a precursor for constructing diverse heterocyclic frameworks. These developments highlight its versatility and importance in modern organic synthesis.

The physical properties of 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde also make it an attractive candidate for material science applications. Its thermal stability and ability to form stable complexes with metal ions have been leveraged in the development of novel catalytic systems. For example, a 2023 study in *Chemical Communications* reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic efficiency and selectivity.

From an environmental perspective, 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde has been studied for its biodegradability and eco-friendly synthesis routes. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, have been employed to minimize waste and energy consumption during its production. These sustainable practices align with current global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 5-Methyl-1-propyl-1H-pyrazole-3-carbaldehyde (CAS No. 1352537